Cas no 3228-99-7 (Pentaerythrityl Tetrachloride)

Pentaerythrityl Tetrachloride structure
Pentaerythrityl Tetrachloride structure
Product Name:Pentaerythrityl Tetrachloride
CAS No:3228-99-7
MF:C5H8Cl4
MW:209.92901802063
MDL:MFCD00000942
CID:84669
PubChem ID:87575389
Update Time:2025-04-18

Pentaerythrityl Tetrachloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dichloro-2,2-bis(chloromethyl)propane
    • Tetrakis(chloromethyl)methane
    • Pentaerythrityltetrachloride
    • 1,3-Dichlor-2,2-bis-chlormethyl-propan
    • 1,3-dichloro-2,2-bis-chloromethyl-propane
    • 1.3.21.21'-Tetrachlor-2.2-dimethylpropan
    • EINECS 221-763-8
    • Pentaerythritol tetrachloride
    • Pentaerythrit-tetrachlorhydrin
    • Tetrachloride
    • Pentaerythrityl tetrachloride
    • NS00029246
    • FT-0634732
    • AM20090466
    • Propane,3-dichloro-2,2-bis(chloromethyl)-
    • NSC 408644
    • DTXSID90186029
    • Benzofuran, 3-methyl-5-(1-methylethyl)-
    • AKOS015999132
    • 1,3-Dichloro-2,2-bis(chloromethyl) propane
    • MFCD00000942
    • AS-64883
    • AI3-15515
    • 2,2-Bis(chloromethyl)-1,3-dichloropropane
    • Methane, tetrakis(chloromethyl)-
    • C5H8Cl4
    • A24648
    • InChI=1/C5H8Cl4/c6-1-5(2-7,3-8)4-9/h1-4H
    • Propane, 1,3-dichloro-2,2-bis(chloromethyl)-
    • CS-W015131
    • SCHEMBL433379
    • NSC 405471
    • Methane, tetrakis(chloromethyl)-;pentaerythritoltetrachloride;Propane, 1,3-dichloro-2,2-bis(chloromethyl)-
    • NSC408644
    • CCRIS 4944
    • NSC-408644
    • UNII-CHR4T8ZQS6
    • D82841
    • KPZGRMZPZLOPBS-UHFFFAOYSA-N
    • CHR4T8ZQS6
    • 3228-99-7
    • NSC-405471
    • NSC405471
    • P1295
    • DTXCID50108520
    • STL453713
    • DB-048195
    • Pentaerythrityl Tetrachloride
    • MDL： MFCD00000942
    • Inchi： 1S/C5H8Cl4/c6-1-5(2-7,3-8)4-9/h1-4H2
    • InChI Key： KPZGRMZPZLOPBS-UHFFFAOYSA-N
    • SMILES： ClCC(CCl)(CCl)CCl
    • BRN： 1698943

Computed Properties

  • Exact Mass: 207.93800
  • Monoisotopic Mass: 207.938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 51.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3266 (estimate)
  • Melting Point: 95.0 to 98.0 deg-C
  • Boiling Point: 110°C/12mmHg(lit.)
  • Flash Point: 110°C/12mm
  • Refractive Index: 1.4931 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 0.00000
  • LogP: 2.92800
  • Solubility: Not available

Pentaerythrityl Tetrachloride Security Information

Pentaerythrityl Tetrachloride Customs Data

  • HS CODE：2903199000
  • Customs Data：

    China Customs Code:

    2903199000

    Overview:

    2903199000 Saturated chlorinated derivatives of other acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903199000 other saturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Pentaerythrityl Tetrachloride Pricemore >>

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Pentaerythrityl Tetrachloride Production Method

Production Method 1

115-77-5 115-77-5
3228-99-7 3228-99-7
813-99-0 813-99-0
Reaction Conditions
Reference
Synthesis by substitution of oxygen functionalities
Margaretha, P., Science of Synthesis, 2007, 35, 63-94

Production Method 2

115-77-5 115-77-5
3228-99-7 3228-99-7
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride ;  2 h, 65 - 95 °C; 5 - 6 h, 95 °C → 120 °C; 16 h, reflux
Reference
Synthesis of 3-chloro-2-chloromethylpropene
Chen, Shao-rui; et al, Hecheng Huaxue, 2004, 12(5), 425-426

Production Method 3

115-77-5 115-77-5
3228-99-7 3228-99-7
813-99-0 813-99-0
Reaction Conditions
1.1 Reagents: Pyridine ,  Thionyl chloride
Reference
Improved Preparations of 3-Chloro-2-(chloromethyl)-1-propene and 1,1-Dibromo-2,2-bis(chloromethyl)cyclopropane: Intermediates in the Synthesis of [1.1.1]Propellane
Lynch, Kathleen Mondanaro; et al, Journal of Organic Chemistry, 1995, 60(14), 4666-8

Pentaerythrityl Tetrachloride Raw materials

Pentaerythrityl Tetrachloride Preparation Products

Pentaerythrityl Tetrachloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3228-99-7)Pentaerythrityl Tetrachloride
Order Number:A1203984
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:51
Price ($):382.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3228-99-7)Pentaerythrityl Tetrachloride
A1203984
Purity:99%
Quantity:100g
Price ($):382.0
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